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Measurement Methods for Crosslinking Density

The table below summarizes standard and research methods for determining crosslinking density, which are

applicable to systems like triallyl trimesate.

Measured Application Example
Method Underlying Principle PP P
Parameter from Search
Sol-Gel Gel Content The crosslinked polymer network is Standard method to
Analysis [1] (insoluble insoluble. The sample is weighed, confirm crosslinking
fraction) exposed to a solvent (e.g., boiling has occurred [2].

xylene) to extract soluble parts, and
re-weighed after drying [2].

Rheological Complex Measures the material's flow and Found to be more
Analysis [1] Viscosity (n*) / deformation properties. A crosslinked  precise than sol-gel
Elastic Modulus network shows a sharp increase in and mechanical
complex viscosity during curing [2]. analysis for network

parameters in a
comparative study [1].
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Measured
Method

Parameter
Mechanical Relaxation Elastic
Analysis [1] Modulus (Gc)
FTIR Chemical Bond
Spectroscopy Formation/Loss
[4]

Underlying Principle

A stress-relaxation test measures the
decay of force under constant strain.
The equilibrium stress is used to
calculate crosslinking density (n)
using the formula: n = Ge I (@RT),
where R is the gas constant and T is
temperature [3].

Identifies the formation or
disappearance of specific chemical
bonds (e.g., loss of C=0 from
peroxide, formation of new C-C
bonds) to infer the reaction
mechanism and crosslinking
efficiency [4].

Application Example
from Search

Used to measure the
crosslinking density of
ethylene-based
polymer foams [3].

Successfully used to
monitor crosslinking
reactions involving
triallyl trimesate (TAC)
and peroxide in LDPE

[4].

Experimental Data on Triallyl Trimesate Crosslinking

One study specifically investigated triallyl trimesate (TAC) as a co-agent in peroxide crosslinking of Low-

Density Polyethylene (LDPE). The experimental data and protocols are summarized below [4].

e Experimental Protocol: The research used in situ Fourier Transform Infrared (FTIR) spectroscopy to
analyze the crosslinking reaction. The LDPE was mixed with dicumyl peroxide (DCP) alone and with
a DCP/TAC system. The FTIR spectra were recorded in real-time as the sample was heated, allowing
researchers to monitor the chemical changes as they happened [4].

e Key Findings: The in situ FTIR analysis provided positive evidence of full peroxide dissociation and
oxidation. Most importantly, it indicated that TAC reacted by forming both allyl and alkyl radicals.
These radicals were incorporated into the polymer network, improving the efficiency of the
crosslinking process [4].

Experimental Workflow for Crosslinking Analysis
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The diagram below outlines a general experimental workflow for characterizing a crosslinked polymer,

integrating the methods discussed.

Polymer + Crosslinker
(e.g., LDPE + Triallyl Trimesate)

_________________
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1520261#triallyl-trimesate-crosslinking-density-measurement-

methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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